Cas no 811802-80-9 (1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-)

1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- structure
811802-80-9 structure
Product name:1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
CAS No:811802-80-9
MF:C11H12O4
MW:208.210583686829
CID:715312

1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-
    • 1,4-Benzodioxin-5-carboxaldehyde,6-ethoxy-2,3-dihydro-(9CI)
    • 1,4-Benzodioxin-5-carboxaldehyde, 6-ethoxy-2,3-dihydro-
    • Inchi: 1S/C11H12O4/c1-2-13-9-3-4-10-11(8(9)7-12)15-6-5-14-10/h3-4,7H,2,5-6H2,1H3
    • InChI Key: BIDQGNQJEKOORV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC)C(C=O)=C2OCC1

Computed Properties

  • Exact Mass: 208.074
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • PSA: 44.76000
  • LogP: 1.66900

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